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Compound of Interest

Compound Name: 2-Vanillin-d3
Cat. No.: B13438151

Get Quote

Chemical Identity & Structural Precision

In the context of drug development and analytical chemistry, precise nomenclature is non-
negotiable. "2-Vanillin" refers to o-Vanillin (ortho-vanillin), a positional isomer of standard
vanillin. The "d3" designation specifically indicates isotopic substitution of the three hydrogen

atoms on the methoxy group with deuterium.
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Property Specification

Chemical Name 2-Hydroxy-3-(trideuteriomethoxy)benzaldehyde
Common Name 2-Vanillin-d3; o-Vanillin-d3

CAS Number (Labeled) 1329569-04-1

CAS Number (Unlabeled) 148-53-8 (o-Vanillin)

Molecular Formula CsHsD30s3

Molecular Weight 155.17 g/mol

Phenolic ring with an aldehyde at C1, hydroxyl
Chemical Structure at C2, and trideuteriomethoxy at C3.[1][2][3][4]

[SIEEI/18]OIL0]

Isotopic Purity Typically 299% atom D

Scientific Insight: Unlike standard vanillin (4-hydroxy-3-methoxybenzaldehyde), 2-vanillin
possesses an intramolecular hydrogen bond between the C2-hydroxyl and the C1-aldehyde
oxygen. This structural feature significantly alters its pKa and lipophilicity compared to its para-
isomer, necessitating specific extraction protocols described in Section 4.

Hazard Identification & Toxicology (GHS
Framework)

Note: Toxicological data for deuterated compounds is derived from the unlabeled parent analog
(CAS 148-53-8) based on the scientific consensus that deuterium substitution does not alter
acute chemical toxicity.

GHS Classification

Signal Word:WARNINGI8][10][11]
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Hazard Statement Lo
Hazard Class Category - Description
ode

Harmful if swallowed.

Acute Toxicity (Oral) 4 H302
[11]
Skin Causes skin irritation.
) o 2 H315
Corrosion/Irritation [8][12][13]
Causes serious eye
Eye Damage/Irritation 2A H319 irritation.[11][12][14]
[15][16][17]
STOT - Single May cause respirator
J 3 H335 ) .y' P Y
Exposure irritation.[12]

Mechanism of Toxicity

e Mucosal Irritation: The aldehyde moiety is highly reactive toward nucleophilic residues in
proteins (Schiff base formation), leading to tissue irritation upon contact with mucous
membranes (H335, H319).

» Phenolic Toxicity: As a phenol derivative, systemic absorption can lead to uncoupling of
oxidative phosphorylation, though the LD50 (approx. 1300—-2000 mg/kg in rats for the parent)
suggests moderate acute toxicity.

Safe Handling & Containment Protocols

Handling stable isotopes requires a dual-focus approach: protecting the operator from chemical
hazards and protecting the expensive isotope from isotopic exchange or degradation.

A. Environmental Control[14][15][18][19]

o Hygroscopicity: Deuterated methoxy groups are generally stable, but the phenolic hydroxyl is
susceptible to proton exchange with atmospheric moisture (

) if the ring protons were labeled. For 2-Vanillin-d3 (methoxy label), the label is stable, but
the compound itself is air and light sensitive.
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o Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen). The aldehyde group
is prone to oxidation to 2-vanillic acid-d3 if exposed to air.

B. Decision Logic for Handling

The following decision tree outlines the required engineering controls based on the operation
scale.

Operation Assessment

Physical State?

Solid / Powder Solvated (Stock)

Benchtop with PPE

(Nitrile Gloves + Safety Glasses) Concentrated / Volatile Solvent

Quantity > 10 mg?

o (Trace Handling)

Fume Hood Required
(Face Velocity > 100 fpm)

Analytical Balance
inside Vented Enclosure

Click to download full resolution via product page

Figure 1: Risk-based decision matrix for handling 2-Vanillin-d3. Solid powders pose an
inhalation risk (H335) and must be weighed in ventilated enclosures.
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Analytical Application: Internal Standard Workflow

In drug development, 2-Vanillin-d3 is primarily used as an Internal Standard (1S) for LC-
MS/MS quantification of o-vanillin (a potential metabolite or impurity) in biological matrices.

The "Carrier Effect" Protocol

To ensure trustworthiness in data, the IS must track the analyte through extraction. However,
because 2-Vanillin-d3 is expensive, it is often added after protein precipitation in generic
protocols. This is incorrect for rigorous validation. The IS must be added before sample
processing to correct for recovery losses.

Preparation of Stock Solution:

» Solvent Choice: Dissolve 1 mg 2-Vanillin-d3 in 1 mL Methanol (LC-MS grade). Avoid DMSO
if possible, as it can suppress ionization in MS source.

 Stability: Sonicate for 30 seconds. Store in amber glass (silanized) to prevent adsorption of
the phenol to glass surfaces.

LC-MS/MS Method Parameters (Example):
« lonization: ESI Negative Mode (Phenols ionize better in negative mode).
 MRM Transition:

o Precursor: m/z 154.0 [M-H]~ (Calculated for CsHaD30s™)

o Product: m/z 139.0 (Loss of *CHs/*CDs radical is common in methoxy-phenols). Note:
Verify specific fragmentation; loss of COz is also possible.

Workflow Diagram

The following diagram illustrates the self-validating extraction workflow.

)

Mass

ei Spec
Ratio (Analyte/IS)

Biological Sample p Spike IS p iti Equilibration P Protein Siensend  Quantification
i Ace! jecti

Injection

recipitation Centrifugation
tonitrile) (10k x g)

(Plasma/Urine) (2-Vanillin-d3) (10 min, 4°C)
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Figure 2: Internal Standard Spiking Protocol. The equilibration step (Step 2) is critical to allow
the IS to bind to matrix proteins similarly to the analyte, ensuring accurate recovery correction.

Emergency Procedures
First Aid

e Eye Contact (H319): Immediately flush with water for 15 minutes.[12][14][15][16] The
aldehyde group can cross-link corneal proteins; speed is essential to prevent opacity.
Remove contact lenses if present.[8][11][12][13][14][15][16][18]

e Skin Contact (H315): Wash with soap and water.[10][12][13][15][16][18] Phenols can
penetrate skin; do not use ethanol for washing as it may enhance absorption.

« Ingestion (H302): Rinse mouth. Do NOT induce vomiting due to potential aspiration and
mucosal damage.

Spill Control

« Isolate: Evacuate the immediate area if dust is present.[17]
e PPE: Wear N95 respirator (or P100), nitrile gloves, and safety goggles.

» Neutralization: While specific neutralizers aren't standard, absorbing with vermiculite or
damp paper towels minimizes dust.

e Disposal: Incineration is the preferred method for organic aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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